Cas no 2731014-72-3 (2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride)

• Product Name: 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
• CAS No: 2731014-72-3
• MF: C₈H₁₆ClF₂NO
• MW: 215.668548583984
• CID: 5417360
• PubChem ID: 165674475
• Update Time: 2025-10-21

2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, α-(aminomethyl)-4,4-difluoro-, hydrochloride (1:1)
• 2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
• 2731014-72-3
• EN300-37113909
• Z5368900211
• 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride

• Inchi： 1S/C8H15F2NO.ClH/c9-8(10)3-1-6(2-4-8)7(12)5-11;/h6-7,12H,1-5,11H2;1H
• InChI Key： VXHTYCGJSMTZLM-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC(C(CN)O)CC1)F

Computed Properties

• Exact Mass: 215.0888482g/mol
• Monoisotopic Mass: 215.0888482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride

Comprehensive Overview of 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride (CAS No. 2731014-72-3)

2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 4,4-difluorocyclohexyl moiety and an amino alcohol functional group, makes it a valuable intermediate for drug discovery and development. The compound's CAS registry number, 2731014-72-3, ensures precise identification in scientific literature and regulatory documentation.

In recent years, the demand for fluorinated compounds like 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its application for designing kinase inhibitors and GPCR-targeted therapies, aligning with trends in personalized medicine and oncology. The difluorocyclohexyl group is known to improve lipophilicity, a critical factor in CNS drug development.

The synthesis of CAS 2731014-72-3 typically involves multi-step organic reactions, including reductive amination and hydrochloride salt formation. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity, a topic frequently searched by quality control professionals. Discussions on platforms like ResearchGate often highlight challenges in optimizing yield for amino alcohol derivatives, reflecting industry pain points.

From an SEO perspective, queries like "difluorocyclohexyl applications in drug design" or "synthetic routes for amino alcohol hydrochlorides" indicate growing interest. This compound's relevance extends to prodrug formulations and bioconjugation strategies, areas gaining traction in ADC (Antibody-Drug Conjugate) research. Its physicochemical properties (e.g., logP, pKa) are frequently analyzed in computational chemistry studies.

Regulatory considerations for 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride focus on proper handling under GMP guidelines, though it's not classified as hazardous. The hydrochloride salt form enhances solubility, a feature often explored in formulation-related searches. Patent databases reveal its utility in neuroprotective agents, connecting to Alzheimer's disease research trends.

Future directions may explore its role in PROTAC technology or covalent inhibitor design, addressing current limitations in target engagement. Collaborations between academia and pharmaceutical companies could accelerate its adoption, particularly for orphan drug development programs targeting rare diseases.